Cas no 1805320-50-6 (3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1805320-50-6
• MF: C₇H₅BrClF₂NO₂S
• MW: 320.538905858994
• CID: 4849936
• Update Time: 2025-09-27

3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO2S/c8-2-4-1-5(6(10)11)3-12-7(4)15(9,13)14/h1,3,6H,2H2
• InChI Key： LHUXAUQWDINPIS-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=CN=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride

Comprehensive Overview of 3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805320-50-6)

3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805320-50-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are pivotal intermediates in the synthesis of various bioactive molecules. Its unique structural features, including the bromomethyl and difluoromethyl groups, make it a versatile building block for designing novel compounds with potential therapeutic applications.

The growing interest in pyridine-based derivatives has surged due to their significant role in drug discovery and development. Researchers are particularly drawn to 3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride for its ability to introduce functional groups that enhance molecular interactions. This compound is often searched in conjunction with terms like "sulfonation reactions", "fluorinated pyridines", and "pharmaceutical intermediates", reflecting its relevance in modern synthetic chemistry.

One of the key advantages of CAS No. 1805320-50-6 is its compatibility with cross-coupling reactions, a hot topic in organic synthesis. The bromomethyl moiety facilitates Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the creation of complex molecular architectures. Additionally, the difluoromethyl group is increasingly sought after for its ability to improve metabolic stability and bioavailability, addressing common challenges in drug design.

In the context of agrochemicals, 3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride is explored for its potential in developing next-generation pesticides. The incorporation of fluorine atoms is a trending strategy to enhance the efficacy and environmental profile of agrochemicals. This aligns with the industry's focus on sustainable and eco-friendly solutions, a topic frequently searched by professionals and enthusiasts alike.

The compound's stability and reactivity profile make it a valuable tool for researchers investigating heterocyclic chemistry. Its applications extend to materials science, where it is used to modify surfaces and create functional polymers. The versatility of CAS No. 1805320-50-6 is further highlighted by its role in synthesizing ligands for catalysis, a field gaining traction due to the demand for efficient and selective catalytic systems.

As the scientific community continues to explore pyridine sulfonyl chlorides, 3-(Bromomethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride stands out as a compound of significant interest. Its potential to address challenges in medicinal chemistry and materials science ensures its place in ongoing research endeavors. For those seeking in-depth information, related searches often include "synthesis of fluorinated pyridines", "applications of sulfonyl chlorides", and "advanced organic intermediates".